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Compound of Interest

Compound Name: Isopropyl 4-oxopentanoate

Cat. No.: B1584858 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

guide provides essential, immediate safety and logistical information for the proper disposal of

Isopropyl 4-oxopentanoate, also known as isopropyl levulinate. While a specific Safety Data

Sheet (SDS) for Isopropyl 4-oxopentanoate was not located, the following procedures are

based on the known hazards of its parent compound, levulinic acid, and general best practices

for chemical waste management.

Hazard Profile and Safety Considerations
Isopropyl 4-oxopentanoate is an ester of levulinic acid and isopropanol. Based on the hazard

profiles of these components, it should be handled with care. Levulinic acid is classified as

harmful if swallowed and causes skin and serious eye irritation.[1][2] Isopropanol is a

flammable liquid. Therefore, it is prudent to treat Isopropyl 4-oxopentanoate as a potentially

flammable and irritating substance.

Personal Protective Equipment (PPE) is mandatory when handling this chemical for disposal.

This includes:

Safety goggles or glasses with side shields.

Chemical-resistant gloves (e.g., nitrile).

A lab coat or other protective clothing.
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Work in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors.

Quantitative Hazard Data Summary
The following table summarizes the known hazard classifications for the parent compound,

levulinic acid, which should be considered when handling Isopropyl 4-oxopentanoate.

Hazard Classification Description Source

Acute Toxicity, Oral
Category 4: Harmful if

swallowed.
[2]

Skin Irritation
Category 2: Causes skin

irritation.
[2]

Eye Irritation
Category 2: Causes serious

eye irritation.
[2]

Step-by-Step Disposal Protocol
Follow these procedural steps for the safe and compliant disposal of Isopropyl 4-
oxopentanoate waste.

1. Waste Collection and Segregation:

Do not mix Isopropyl 4-oxopentanoate waste with other waste streams unless explicitly

permitted by your institution's Environmental Health & Safety (EHS) office.

Collect the waste in a designated, properly labeled, and sealable container. The container

must be compatible with the chemical.

2. Labeling the Waste Container:

Clearly label the waste container with the words "Hazardous Waste."

Identify the full chemical name: "Isopropyl 4-oxopentanoate" or "Isopropyl levulinate."

Indicate the approximate quantity or concentration of the waste.
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List any other components mixed with the waste.

Note the potential hazards (e.g., "Flammable," "Irritant").

3. Storage of Chemical Waste:

Store the sealed waste container in a designated satellite accumulation area, such as a

chemical fume hood or a designated cabinet for flammable liquids.

Ensure the storage area is well-ventilated and away from sources of ignition.[3]

4. Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste.

Provide them with all the information from the waste label.

Follow any specific instructions provided by EHS for pickup and transportation.

5. Spill and Emergency Procedures:

In case of a small spill, absorb the material with an inert absorbent such as dry clay, sand, or

commercial sorbents.[1]

Collect the absorbed material into a sealed container for disposal as hazardous waste.

For larger spills, or if you are unsure how to proceed, evacuate the area and contact your

EHS emergency line.

In case of skin or eye contact, immediately flush the affected area with copious amounts of

water for at least 15 minutes and seek medical attention.[1][4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Isopropyl 4-
oxopentanoate.
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Caption: Workflow for the safe disposal of Isopropyl 4-oxopentanoate.
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Disclaimer: These guidelines are for informational purposes and are based on general

chemical safety principles. Always consult your institution's specific waste disposal policies and

the Safety Data Sheet (SDS) for any chemical before handling and disposal. If an SDS for

Isopropyl 4-oxopentanoate becomes available, its specific recommendations should be

followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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